Cas no 1801693-50-4 (6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine)

• Product Name: 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine
• CAS No: 1801693-50-4
• MF: C₁₀H₆Cl₃N₃S
• MW: 306.598737239838
• CID: 5172043
• Update Time: 2026-03-04

6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine, 6-chloro-3-[(2,3-dichlorophenyl)thio]-
• 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine

• Inchi： 1S/C10H6Cl3N3S/c11-5-2-1-3-6(8(5)13)17-10-9(14)16-7(12)4-15-10/h1-4H,(H2,14,16)
• InChI Key： DEJKKIJVRGULEV-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Cl)=CN=C1SC1=CC=CC(Cl)=C1Cl

Additional information on 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine

Introduction to 6-Chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine (CAS No. 1801693-50-4)

6-Chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine (CAS No. 1801693-50-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives and is characterized by the presence of a chloro-substituted phenyl sulfanyl group, which imparts distinct chemical and biological properties.

The molecular structure of 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine consists of a pyrazine ring with a chlorine atom at the 6-position and a 2,3-dichlorophenyl sulfanyl group at the 3-position. The presence of multiple chlorine atoms and the sulfanyl linkage contributes to its stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine in the treatment of various diseases. One notable area of research is its antitumor activity. In vitro and in vivo studies have demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

In addition to its antitumor properties, 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine has also shown promise in the treatment of neurodegenerative disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in animal models, indicating a favorable safety profile.

The synthesis of 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine involves a multi-step process that includes the formation of the pyrazine ring and subsequent functionalization with the chloro-substituted phenyl sulfanyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 6-chloro-3-(2,3-dichlorophenyl)sulfanyl-pyrazin-2-amine (CAS No. 1801693-50-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and neurology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.